Cas no 1261865-48-8 (2-(2,3-Difluorophenyl)-3-fluoropyridine)

• Product Name: 2-(2,3-Difluorophenyl)-3-fluoropyridine
• CAS No: 1261865-48-8
• MF: C₁₁H₆F₃N
• MW: 209.167253017426
• CID: 4924782
• Update Time: 2025-06-08

2-(2,3-Difluorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-3-fluoropyridine

• Inchi： 1S/C11H6F3N/c12-8-4-1-3-7(10(8)14)11-9(13)5-2-6-15-11/h1-6H
• InChI Key： HEJVRJZDHBNKBQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC=CN=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-(2,3-Difluorophenyl)-3-fluoropyridine

Introduction to 2-(2,3-Difluorophenyl)-3-fluoropyridine (CAS No. 1261865-48-8)

2-(2,3-Difluorophenyl)-3-fluoropyridine (CAS No. 1261865-48-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents. The presence of fluorine atoms at specific positions on the aromatic rings imparts distinct chemical and physical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 2-(2,3-difluorophenyl)-3-fluoropyridine involves advanced organic chemistry techniques, often utilizing fluorination reactions and coupling processes. Recent studies have highlighted the importance of this compound in the development of novel agrochemicals, particularly as a potential lead for herbicides and insecticides. Its ability to interact with specific biological targets makes it a promising candidate for pest control solutions that are both effective and environmentally friendly.

One of the most intriguing aspects of CAS No. 1261865-48-8 is its role in drug discovery. Researchers have explored its potential as a scaffold for developing new pharmaceutical agents targeting various diseases. For instance, studies have shown that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative disorders. This opens up avenues for further investigation into its therapeutic potential.

In addition to its biological applications, 2-(2,3-difluorophenyl)-3-fluoropyridine has also been studied for its electronic properties. The fluorinated substituents enhance the molecule's stability and reactivity, making it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in materials science have demonstrated the feasibility of incorporating this compound into high-performance electronic devices.

The environmental impact of CAS No. 1261865-48-8 has also been a focus of recent research. Studies conducted under controlled conditions suggest that the compound degrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence. This is particularly important for its application in agrochemicals, where minimizing ecological footprint is a critical consideration.

From a synthetic perspective, the preparation of 2-(2,3-difluorophenyl)-3-fluoropyridine involves multi-step processes that require precise control over reaction conditions. The use of palladium-catalyzed coupling reactions has emerged as a reliable method for constructing the key carbon-heteroatom bonds in this molecule. This approach not only enhances yield but also ensures high purity, which is essential for downstream applications.

Recent breakthroughs in computational chemistry have further illuminated the properties of CAS No. 1261865-48-8. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments with greater accuracy. This computational approach complements experimental studies and accelerates the discovery process.

In summary, 2-(2,3-difluorophenyl)-3-fluoropyridine (CAS No. 1261865-48-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in pharmaceuticals, agrochemicals, and materials science.